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Compound of Interest

Compound Name: (38-Bromobenzyl)dimethylamine

Cat. No.: B1276768

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and stability
of (3-Bromobenzyl)dimethylamine, a key intermediate in various synthetic processes. This
document is intended to serve as a valuable resource for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Chemical Properties

(3-Bromobenzyl)dimethylamine, with the chemical formula CsH12BrN, is a substituted
aromatic amine.[1] A summary of its key physical and chemical properties is presented in Table
1.

Table 1: Physical and Chemical Properties of (3-Bromobenzyl)dimethylamine
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Property Value Reference
CAS Number 4885-18-1 [1]
Molecular Formula CoH12BrN [1]
Molecular Weight 214.10 g/mol [1]
Appearance Colorless to pale yellow liquid [2]
Boiling Point 227°C at 760 mmHg [3]
Density 1.32 g/cm3 [3]
Flash Point 91.1°C [3]

Solubility Profile

Currently, specific quantitative solubility data for (3-Bromobenzyl)dimethylamine in a wide
range of solvents is not readily available in published literature. However, qualitative
assessments indicate its solubility characteristics in common laboratory solvents.

Table 2: Qualitative Solubility of (3-Bromobenzyl)dimethylamine

Solvent Solubility Reference
Water Insoluble/Slightly Soluble [4115]
Dichloromethane Soluble [4]
Chloroform Soluble [4]

Alcohols Soluble [5]

Ethers Soluble [5]

Ketones Soluble [5]

The tertiary amine nature of (3-Bromobenzyl)dimethylamine suggests that its solubility in
acidic aqueous solutions would be significantly higher due to the formation of the
corresponding ammonium salt.
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Stability Considerations

Proper handling and storage are crucial to maintain the integrity of (3-
Bromobenzyl)dimethylamine. The compound is sensitive to certain environmental factors.

General Stability:

» (3-Bromobenzyl)dimethylamine should be stored in a cool, dry, and well-ventilated area.[4]
e |t should be kept away from heat sources and open flames.[4]

e Exposure to moisture may cause decomposition.[4]

Chemical Incompatibilities:

e Strong oxidizing agents: May lead to vigorous reactions and degradation.

e Strong acids and bases: Can react with the amine functionality.[4]

Experimental Protocols

Detailed experimental protocols for determining the precise solubility and stability of (3-
Bromobenzyl)dimethylamine are not available. However, based on standard methods for
similar amine compounds, the following generalized protocols can be adapted.

Determination of Aqueous Solubility (Shake-Flask
Method)

This method is a standard approach for determining the thermodynamic solubility of a
compound in an aqueous medium.

oo Sque
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Caption: Workflow for AqQueous Solubility Determination.

Stability Assessment by High-Performance Liquid
Chromatography (HPLC)

Forced degradation studies are essential to understand the stability of a compound under
various stress conditions. HPLC is a powerful tool for separating and quantifying the parent
compound and its degradation products.
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Caption: Workflow for HPLC-Based Stability Assessment.

Thermal Stability Analysis by Thermogravimetric
Analysis (TGA)

TGA is a technique used to measure the change in mass of a sample as a function of
temperature in a controlled atmosphere. This provides information on the thermal stability and
decomposition profile of the compound.
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Place a small, accurately weighed sample of (3-Bromobenzyl)dimethylamine in a TGA pan

Heating Program
A

Heat the sample at a constant rate (e.g., 10°C/min) under an inert atmosphere (e.g., Nitrogen

Data Acquisition
\4

Continuously monitor and record the sample mass as a function of temperature

Analysis
\

Analyze the resulting TGA thermogram

nterpretation
A

Determine the onset temperature of decomposition and percentage of mass loss at different temperatureg

Click to download full resolution via product page

Caption: Workflow for Thermogravimetric Analysis (TGA).

Conclusion

While specific quantitative data for the solubility and stability of (3-
Bromobenzyl)dimethylamine are limited in the public domain, this guide provides a
foundational understanding based on available qualitative information and established
analytical principles. For projects requiring precise data, it is imperative that dedicated
experimental studies, following the outlined protocols, are conducted. The information
presented herein should aid researchers and drug development professionals in the effective
handling, storage, and application of this important chemical intermediate.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1276768?utm_src=pdf-body-img
https://www.benchchem.com/product/b1276768?utm_src=pdf-body
https://www.benchchem.com/product/b1276768?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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